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Compound of Interest

Compound Name: Epyrifenacil

Cat. No.: B8306211 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Epyrifenacil, with a specific focus

on mitigating off-target vapor and particle drift.

Frequently Asked Questions (FAQs)
Q1: What is Epyrifenacil and what is its mode of action?

Epyrifenacil is a novel, systemic herbicide belonging to the pyrimidinedione chemical class.[1]

[2] It functions as a protoporphyrinogen oxidase (PPO) inhibitor.[2][3][4] PPO is a key enzyme

in the chlorophyll biosynthesis pathway in plants. By inhibiting this enzyme, Epyrifenacil leads

to the accumulation of protoporphyrin IX, which in the presence of light, generates reactive

oxygen species that disrupt cell membranes, ultimately causing plant death. Epyrifenacil is
effective against a broad spectrum of grass and broadleaf weeds.

Q2: Is Epyrifenacil prone to off-target vapor drift?

Epyrifenacil has a very low vapor pressure, which significantly minimizes the risk of off-target

movement via vaporization. Studies have shown that its potential for vapor action is sufficiently

low to not cause injury to nearby sensitive, non-target crops. A bioassay comparing

Epyrifenacil to dicamba demonstrated that Epyrifenacil did not cause vapor injury to adjacent

soybeans, whereas dicamba did.

Q3: What is the difference between vapor drift and particle drift?
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Vapor drift occurs when a pesticide evaporates after application and the resulting vapor moves

off-target. This is influenced by the herbicide's volatility, as well as temperature and humidity.

Particle drift, on the other hand, is the physical movement of liquid spray droplets away from

the target area during application, primarily caused by wind. While Epyrifenacil has low vapor

drift potential, particle drift is a consideration for all sprayed agricultural products and must be

managed.

Q4: What are the U.S. Environmental Protection Agency (EPA) recommendations for

Epyrifenacil application to mitigate drift?

The EPA has proposed several mitigation measures to address potential on- and off-field

effects of Epyrifenacil on non-target species. These include the implementation of spray drift

buffer zones for agricultural uses and requirements for runoff/erosion mitigation to reduce

aquatic exposure risks.
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Issue Potential Cause
Troubleshooting Steps &

Recommendations

Observed damage to sensitive

non-target plants near the

application area.

Particle Drift: Wind speed or

direction may have been

inappropriate during

application, or improper

equipment settings (e.g.,

nozzle type, boom height)

were used.

- Cease application if wind is

blowing towards sensitive

areas or exceeds 10 mph.

Ideal wind speed is between 3

and 10 mph. - Utilize drift-

reducing nozzles (e.g., air

induction nozzles) that

produce coarser droplets. -

Lower the boom height to the

lowest recommended setting

for the target crop to minimize

droplet air time. - Consider

using a drift reduction adjuvant

in the tank mix.

Concerns about potential for

vapor drift in hot and dry

conditions.

Environmental Conditions:

High temperatures and low

humidity can increase the

volatility of some herbicides.

- While Epyrifenacil has very

low volatility, it is best practice

to avoid spraying during the

hottest parts of the day,

especially when temperatures

exceed 80-85°F. - Be aware of

temperature inversions (a layer

of warm air above cool air near

the ground), which can trap

spray particles and vapors,

leading to unpredictable drift.

Inversions are common on

calm, clear nights and early

mornings.
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Uneven weed control observed

in the treated area.

Improper Application

Technique: This could be due

to factors that also contribute

to drift, such as excessive

spray pressure or fast

application speed.

- Maintain appropriate

application pressure as

specified by the nozzle

manufacturer to ensure optimal

droplet size. - Adhere to

recommended application

speeds to ensure uniform

coverage and reduce the

production of fine, drift-prone

droplets.

Data and Experimental Protocols
Physicochemical Properties of Epyrifenacil

Property Value
Significance for Drift
Potential

Vapor Pressure 7 x 10⁻¹³ Pa

Extremely low, indicating a

very low tendency to volatilize

and cause vapor drift.

Chemical Class Pyrimidinedione
Belongs to the PPO inhibitor

group of herbicides.

Molecular Formula C₂₁H₁₆ClF₄N₃O₆
Provides the elemental

composition of the molecule.

Experimental Protocol: Vapor Drift Bioassay
This protocol is a summary of the methodology used to assess the vapor drift potential of

Epyrifenacil as described in published research.

Objective: To determine the potential for vapor-phase movement of Epyrifenacil and

subsequent injury to a sensitive, non-target plant species.

Materials:

Epyrifenacil formulation (e.g., emulsifiable concentrate)
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Positive control herbicide with known volatility (e.g., dicamba-dimethylamine)

Untreated control

Sensitive indicator plant species (e.g., soybean, Glycine max)

Growth chambers or enclosed containers

Soil or other suitable substrate

Spray application equipment calibrated for small-scale application

Methodology:

Preparation of Treated Substrate: Apply Epyrifenacil and the positive control herbicide to

separate containers of soil at a rate equivalent to their respective field application rates. An

untreated soil container will serve as the negative control.

Experimental Setup: Place the treated soil containers and the untreated control container

into separate, sealed chambers.

Introduction of Indicator Plants: Place pots containing healthy, young soybean plants (or

other selected sensitive species) into each chamber, adjacent to but not in physical contact

with the soil containers.

Incubation: Maintain the chambers under controlled environmental conditions (e.g.,

temperature, light) for a specified period (e.g., 2 weeks).

Observation and Assessment: Regularly observe the soybean plants for any signs of

phytotoxicity, such as leaf curling, stunting, or necrosis. At the conclusion of the incubation

period, formally assess and score the level of injury for each treatment group.

Expected Results:

Soybean plants in the chamber with Epyrifenacil-treated soil are expected to show no

significant signs of injury, similar to the untreated control.
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Soybean plants in the chamber with the positive control (dicamba)-treated soil are expected

to exhibit characteristic symptoms of herbicide injury, confirming the validity of the bioassay

system for detecting vapor drift.
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Caption: Key factors influencing herbicide drift and corresponding mitigation strategies.
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Caption: Decision workflow for minimizing particle drift during Epyrifenacil application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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